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Introduction

Diphenyl sulfone (DPS), a deceptively simple aromatic sulfone, has carved a significant niche
in the landscape of modern organic chemistry. Its unique combination of high thermal stability,
chemical inertness, and solvency has established it as a critical component in the synthesis of
high-performance polymers. Beyond its role as a robust solvent, the diphenyl sulfone scaffold
is an important pharmacophore in medicinal chemistry and a versatile building block for a
variety of organic transformations. This in-depth technical guide provides a comprehensive
literature review of diphenyl sulfone, detailing its applications, key reactions, and associated
experimental protocols.

Physical and Spectroscopic Properties

A thorough understanding of the physical and spectroscopic properties of diphenyl sulfone is
fundamental to its application in organic synthesis.
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Property Value Reference
Molecular Formula C12H1002S

Molecular Weight 218.27 g/mol

Melting Point 123-129 °C

Boiling Point 379 °C

Appearance White crystalline solid

Insoluble in water; Soluble in
Solubility hot ethanol, benzene, and

other organic solvents.

Resistant to thermal
Thermal Stability decomposition up to 550 °C.[1]

[2]

Spectroscopic Data:
¢ 'H NMR (CDCls, 400 MHz): & (ppm): 7.96-7.94 (m, 4H), 7.59-7.49 (m, 6H).[3][4]
e 13C NMR (CDCls, 100 MHz): & (ppm): 141.58, 133.16, 129.26, 127.65.[3]

e FTIR (KBr): Key peaks around 1322 cm~* and 1120 cm~! corresponding to asymmetric and
symmetric SOz stretching, respectively. A peak near 1209 cm~1 is also indicative of diphenyl
sulfones.[5]

Applications in Organic Chemistry
High-Temperature Solvent in Polymer Synthesis

Diphenyl sulfone's high boiling point and exceptional thermal stability make it an ideal solvent
for high-temperature polycondensation reactions, particularly in the synthesis of high-
performance thermoplastics like Poly(ether ether ketone) (PEEK) and Poly(ether sulfone)
(PES).[6][71[8][C][10][11][12]
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PEEK is synthesized via a nucleophilic aromatic substitution reaction between a bisphenolate
and a dihalobenzophenone in diphenyl sulfone at elevated temperatures.[6][7]

Experimental Protocol: Synthesis of PEEK[6]

e A mixture of hydroquinone (10.00 mmol), 4,4'-difluorobenzophenone (10.00 mmol), ground
sodium carbonate (10.2 mmol), and diphenyl sulfone (200 wt%) is placed in a reaction
vessel equipped with a mechanical stirrer and a nitrogen inlet.

e The vessel is purged by several vacuum/nitrogen cycles.

e The mixture is stirred under a nitrogen atmosphere and heated sequentially at 160 °C for 2
hours, 250 °C for 2 hours, and finally at 320 °C for 1 hour.

e The resulting grey slurry is cooled to room temperature and ground into a fine powder.

e The product is purified by washing with hot acetone (3 times) and hot deionized water (3
times).

e The final PEEK polymer is dried under high vacuum at 140 °C for 12 hours.

Reaction . ) ]
Monomers Reaction Time (h) Yield (%)
Temperature (°C)

Hydroquinone, 4,4'-
_ 160/250/320 2/2/1 96
difluorobenzophenone

PES is typically synthesized through the polycondensation of a bisphenol with 4,4'-
dichlorodiphenyl sulfone in a high-boiling polar aprotic solvent, with diphenyl sulfone being a
suitable, albeit less common, choice. A more common method involves other solvents like N,N-
Dimethylacetamide (DMAC).

Experimental Protocol: Synthesis of Polyphenylenesulfone (PPSU)[10]

This protocol uses N,N-dimethyl acetamide as the solvent but illustrates the general principle of
PES synthesis.
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 In a three-necked flask equipped with a nitrogen inlet, mechanical stirrer, Dean-Stark trap,
and reflux condenser, charge 4,4'-dihydroxy diphenyl (55.86 g, 0.3 mol), 4,4'-
dichlorodiphenyl sulfone (89.16 g, 0.31 mol), and potassium carbonate (51.82 g, 0.375
mol).

e Add N,N-dimethyl acetamide (470 mL) as the reaction solvent.

o Gradually heat the reaction mixture to 165 °C over 4 hours to distill off the water formed.
» Maintain the reaction at 165 °C for 6 hours.

 After cooling, the mixture is discharged, and the formed salts are filtered off.

e The polymer solution is slowly poured into water acidified with oxalic acid.

o The precipitated polymer is filtered, washed several times with water, and dried in a vacuum
oven at 160 °C for approximately 12 hours.

Diphenyl Sulfone in Synthesis of Fine Chemicals and
Pharmaceuticals

The diphenyl sulfone moiety is a key structural feature in various pharmaceuticals and serves
as a versatile intermediate in their synthesis.

Dapsone, a drug used in the treatment of leprosy, can be synthesized from 4,4'-
dichlorodiphenyl sulfone.

Experimental Protocol: Synthesis of 4,4'-Diaminodiphenyl Sulfone[5]
e In a 250 mL three-necked flask, add 50.0 mL of ethanol.

e Slowly add 10.0 g (40.27 mmol) of 4,4'-dichlorodiphenyl sulfone and 4.30 g (80.54 mmol) of
ammonium chloride solid while stirring.

e Add another 50.0 mL of ethanol.

» Heat the mixture to reflux and maintain for 5 hours. Monitor the reaction progress using thin-
layer chromatography.
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After the reaction is complete, slowly add 30 mL of distilled water to quench the reaction.

Cool the mixture with stirring to allow for the precipitation of a large amount of solid.

Filter the solid and wash the filter cake three times with a small amount of ethanol.

Dry the white crystalline powder at 40 °C to obtain 4,4'-diaminodiphenyl sulfone.

The reported yield for this procedure is 91.9%.[5]

Key Reactions of Diphenyl Sulfone
Nucleophilic Aromatic Substitution (SNA r)

The electron-withdrawing nature of the sulfonyl group activates the aromatic rings of diphenyl
sulfone towards nucleophilic aromatic substitution, particularly when additional activating
groups are present or when using highly reactive nucleophiles. A prime example is the reaction
of 4,4'-dichlorodiphenyl sulfone with nucleophiles like ammonia or amines to form substituted
diphenyl sulfones.[5][13][14][15][16][17][18][19]

Reaction Workflow: Nucleophilic Aromatic Substitution on 4,4'-Dichlorodiphenyl Sulfone
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4,4'-Dichlorodiphenyl Sulfone > Reaction in Solvent > Substituted Diphenyl Sulfone
+ Nucleophile (e.g., NH3) (e.g., Ethanol) (e.g., 4,4'-Diaminodiphenyl Sulfone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

e 2. pubs.acs.org [pubs.acs.org]

e 3.rsc.org [rsc.org]

¢ 4. Diphenyl sulfone(127-63-9) 1H NMR [m.chemicalbook.com]

e 5. researchgate.net [researchgate.net]

¢ 6. researchgate.net [researchgate.net]

e 7. Diphenyl sulfone | C12H1002S | CID 31386 - PubChem [pubchem.ncbi.nim.nih.gov]
e 8. CN112851942A - Preparation method of polyether sulfone - Google Patents

[patents.google.com]
e 9. researchgate.net [researchgate.net]

e 10. Synthesis and Properties of Copolyphenylene Sulphones with Cardo Fragments - PMC
[pmc.ncbi.nlm.nih.gov]

e 11. CN103613752A - Synthesis method of polysulfone resin - Google Patents
[patents.google.com]

e 12. TRANSPARENT AND FLAME RETARDANT POLYSULFONE COMPOSITIONS - Patent
2094764 [data.epo.org]

¢ 13. Diphenyl sulfone(127-63-9) IR Spectrum [chemicalbook.com]

e 14. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

e 15. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
¢ 16. byjus.com [byjus.com]

e 17. masterorganicchemistry.com [masterorganicchemistry.com]

o 18. Diphenyl sulfone - Wikipedia [en.wikipedia.org]

¢ 19. dalalinstitute.com [dalalinstitute.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b363903?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acs.energyfuels.7b00585
https://pubs.acs.org/doi/pdf/10.1021/acs.energyfuels.7b00585
https://www.rsc.org/suppdata/gc/c2/c2gc00027j/c2gc00027j.pdf
https://m.chemicalbook.com/SpectrumEN_127-63-9_1HNMR.htm
https://www.researchgate.net/publication/231193323_Infrared_Spectra_of_Sulfones_and_Related_Compounds
https://www.researchgate.net/figure/Thermal-degradation-mechanisms-involving-diphenyl-sulfone-units_fig15_343619859
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-sulfone
https://patents.google.com/patent/CN112851942A/en
https://patents.google.com/patent/CN112851942A/en
https://www.researchgate.net/publication/276529769_Synthesis_of_polyarylene_ether_sulfone_18-Crown-6_catalyzed_phase-transfer_polycondensation_of_bisphenol_A_with_44'-dichlorodiphenyl_sulfone
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588327/
https://patents.google.com/patent/CN103613752A/en
https://patents.google.com/patent/CN103613752A/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20100922/patents/EP2094764NWB1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20100922/patents/EP2094764NWB1/document.html
https://www.chemicalbook.com/SpectrumEN_127-63-9_IR1.htm
https://en.wikipedia.org/wiki/Nucleophilic_aromatic_substitution
https://www.chemistrysteps.com/nucleophilic-aromatic-substitution/
https://byjus.com/chemistry/nucleophilic-aromatic-substitution/
https://www.masterorganicchemistry.com/2018/08/20/nucleophilic-aromatic-substitution-nas/
https://en.wikipedia.org/wiki/Diphenyl_sulfone
https://www.dalalinstitute.com/wp-content/uploads/Books/A-Textbook-of-Organic-Chemistry-Volume-1/ATOOCV1-9-0-Aromatic-Nucleophilic-Substitution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [Diphenyl Sulfone in Organic Chemistry: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b363903#literature-review-of-diphenyl-sulfone-in-
organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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